Cas no 2138160-57-1 (3,7-dimethylimidazo[1,2-a]pyridine-6-carboxylic acid)

• Product Name: 3,7-dimethylimidazo[1,2-a]pyridine-6-carboxylic acid
• CAS No: 2138160-57-1
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 5294729
• Update Time: 2025-05-20

3,7-dimethylimidazo[1,2-a]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,7-dimethylimidazo[1,2-a]pyridine-6-carboxylic acid

• Inchi： 1S/C10H10N2O2/c1-6-3-9-11-4-7(2)12(9)5-8(6)10(13)14/h3-5H,1-2H3,(H,13,14)
• InChI Key： XIPKHOSBEPTQSZ-UHFFFAOYSA-N
• SMILES： CC1=CN=C2C=C(C)C(C(=O)O)=CN12

Additional information on 3,7-dimethylimidazo[1,2-a]pyridine-6-carboxylic acid

3,7-dimethylimidazo[1,2-a]pyridine-6-carboxylic acid (CAS No. 2138160-57-1): An Emerging Compound in Medicinal Chemistry

3,7-dimethylimidazo[1,2-a]pyridine-6-carboxylic acid (CAS No. 2138160-57-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 3,7-dimethylimidazo[1,2-a]pyridine-6-carboxylic acid consists of a six-membered pyridine ring fused to a five-membered imidazole ring, with methyl groups at the 3 and 7 positions and a carboxylic acid group at the 6 position. This specific arrangement of functional groups imparts the molecule with distinct chemical and biological properties that make it an attractive candidate for drug development.

Recent studies have highlighted the potential of 3,7-dimethylimidazo[1,2-a]pyridine-6-carboxylic acid in various therapeutic areas. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3,7-dimethylimidazo[1,2-a]pyridine-6-carboxylic acid has also demonstrated potent anti-cancer activity. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The neuroprotective properties of 3,7-dimethylimidazo[1,2-a]pyridine-6-carboxylic acid have also been explored in recent research. Studies have shown that this compound can protect neurons from oxidative stress and prevent neurodegeneration in models of Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through the activation of Nrf2, a transcription factor that regulates the expression of antioxidant enzymes.

The pharmacokinetic profile of 3,7-dimethylimidazo[1,2-a]pyridine-6-carboxylic acid has been investigated in animal models to assess its suitability for clinical development. Preliminary data indicate that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties. These findings suggest that it may be suitable for further development as an orally administered therapeutic agent.

In terms of safety and toxicity, initial studies have shown that 3,7-dimethylimidazo[1,2-a]pyridine-6-carboxylic acid is well-tolerated at therapeutic doses. However, more comprehensive toxicology studies are needed to fully evaluate its safety profile before it can be advanced to clinical trials.

The potential applications of 3,7-dimethylimidazo[1,2-a]pyridine-6-carboxylic acid extend beyond its direct therapeutic effects. The unique structure and biological activities of this compound make it an excellent lead molecule for further chemical modifications and drug design efforts. Researchers are actively exploring structural analogs to optimize its potency and selectivity for specific therapeutic targets.

In conclusion, 3,7-dimethylimidazo[1,2-a]pyridine-6-carboxylic acid (CAS No. 2138160-57-1) represents a promising new compound in medicinal chemistry with a wide range of potential applications. Its anti-inflammatory, anti-cancer, and neuroprotective properties make it an attractive candidate for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, this compound may pave the way for new therapeutic options in various diseases.